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Compound of Interest

Compound Name: Ecamsule disodium

Cat. No.: B15601963 Get Quote

In the landscape of photoprotection, the names Ecamsule disodium and Mexoryl SX often

surface in scientific discourse. It is crucial to clarify from the outset that these are not two

distinct compounds engaged in a rivalry of efficacy. Rather, Mexoryl SX is the trade name for

the active ingredient ecamsule, chemically known as terephthalylidene dicamphor sulfonic acid.

[1][2][3] This guide, therefore, provides a comprehensive analysis of the efficacy of ecamsule

(Mexoryl SX), supported by experimental data, to offer researchers, scientists, and drug

development professionals a clear understanding of its performance in ultraviolet (UV) radiation

protection.

Chemical and Physicochemical Properties
Ecamsule is a photostable organic compound specifically designed to absorb UVA radiation.[1]

[2] Its chemical structure and properties are pivotal to its function as a sunscreen agent.
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Property Value Reference

IUPAC Name

[(3Z)-3-[[4-[(Z)-[7,7-dimethyl-3-

oxo-4-(sulfomethyl)-2-

bicyclo[2.2.1]heptanylidene]me

thyl]phenyl]methylidene]-7,7-

dimethyl-2-oxo-1-

bicyclo[2.2.1]heptanyl]methane

sulfonic acid

[2][4]

Chemical Formula C₂₈H₃₄O₈S₂ [2][4]

Molar Mass 562.69 g·mol⁻¹ [2]

UV Absorption Range 290–400 nm [2][5]

Peak UV Absorption 345 nm [2][5]

Solubility Water-soluble [2]

Mechanism of Action: A Photostable UVA Filter
Ecamsule's primary mechanism of action lies in its ability to absorb high-energy UVA photons

and convert them into less harmful thermal energy.[1] Upon exposure to UV radiation, the

ecamsule molecule undergoes a reversible photoisomerization process. This excited state is

short-lived, and the molecule quickly returns to its ground state, releasing the absorbed energy

as heat.[2] This efficient process prevents the UVA radiation from penetrating the skin and

causing cellular damage. A key characteristic of ecamsule is its high photostability, meaning it

does not significantly degrade upon exposure to light, ensuring sustained protection.[1][3]
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Figure 1: Mechanism of UV absorption by Ecamsule (Mexoryl SX).
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Comparative Efficacy: The Impact of Mexoryl SX in
Sunscreen Formulations
The true measure of ecamsule's efficacy is demonstrated when comparing sunscreen

formulations containing Mexoryl SX to those without it. Clinical studies have consistently shown

that the inclusion of Mexoryl SX significantly enhances protection against a range of UV-

induced skin damage.

Protection Against UV-Induced Pigmentation
A key indicator of UVA protection is the prevention of pigmentation. The Pigmentation

Protection Factor (PPF) is a metric used to quantify this protection. Studies have shown a

dose-dependent relationship between the concentration of Mexoryl SX and the PPF.

Formulation Mean PPF Conclusion Reference

Sunscreen with

Mexoryl SX
Significantly Higher

Formulations

containing Mexoryl SX

show a superior ability

to prevent UV-induced

pigmentation

compared to

formulations with the

same SPF but lower

UVA protection.

[6][7]

Sunscreen without

Mexoryl SX
Lower - [6][7]

Prevention of DNA Damage and Cellular Alterations
UVA radiation is a known contributor to DNA damage, primarily through the generation of

reactive oxygen species (ROS). Ecamsule has been shown to be effective in mitigating these

effects.
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Biological
Endpoint

Formulation with
Mexoryl SX

Formulation
without Mexoryl SX

Reference

Pyrimidine Dimer

Formation
Significantly Reduced Higher Incidence [6][7]

p53 Protein

Accumulation
Significantly Reduced Higher Accumulation [6][7]

Langerhans Cell

Alterations
Significantly Reduced

More Pronounced

Alterations
[6][7]

Efficacy in Preventing Photosensitivities
For individuals with photosensitive conditions such as Polymorphous Light Eruption (PMLE),

robust UVA protection is crucial.

Condition
Formulation with
Mexoryl SX

Conclusion Reference

Polymorphous Light

Eruption (PMLE)
Effective in Prevention

The broad-spectrum

UVA protection

afforded by Mexoryl

SX is essential for the

prevention of PMLE.

[6][7]

Experimental Protocols
The data presented above is derived from rigorous clinical studies. Understanding the

methodologies employed is critical for interpreting the results.

Pigmentation Protection Factor (PPF) Assessment
Objective: To measure the effectiveness of a sunscreen in preventing UV-induced

pigmentation.

Protocol:
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A panel of human volunteers with various skin types is recruited.

Small areas of the skin on the back are exposed to a controlled dose of UVA radiation from

a solar simulator.

One area is left unprotected, while other areas are treated with the test sunscreens (with

and without Mexoryl SX).

The Minimal Pigmenting Dose (MPD), the lowest dose of UVA required to produce a

defined pigmentation, is determined for both protected and unprotected skin.

The PPF is calculated as the ratio of the MPD on protected skin to the MPD on

unprotected skin.
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Figure 2: Workflow for Pigmentation Protection Factor (PPF) assessment.

Immunohistochemical Analysis of Skin Biopsies
Objective: To assess the protective effects of sunscreen on a cellular level.

Protocol:

Following UV exposure in a controlled setting, small punch biopsies are taken from both

protected and unprotected skin.
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The tissue samples are fixed, sectioned, and stained with specific antibodies to detect

markers of DNA damage (e.g., pyrimidine dimers) and cellular stress (e.g., p53 protein).

The stained sections are analyzed under a microscope, and the presence and intensity of

the markers are quantified.

Logical Relationship: From Photostability to
Photoprotection
The superior efficacy of ecamsule (Mexoryl SX) is a direct result of its inherent chemical

properties. Its strong UVA absorption, coupled with its exceptional photostability, translates into

reliable and sustained protection against the detrimental effects of UVA radiation.
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Figure 3: The relationship between Ecamsule's properties and its protective effects.

In conclusion, Ecamsule, marketed as Mexoryl SX, is a highly effective and photostable UVA

filter. The inclusion of Mexoryl SX in sunscreen formulations provides significantly enhanced

protection against a wide array of UVA-induced skin damage, including pigmentation, DNA

lesions, and photosensitive reactions. For researchers and professionals in drug development,
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Mexoryl SX represents a benchmark ingredient for achieving robust and reliable UVA protection

in topical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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